2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methyl-N-phenylacetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C21H16ClN3O2S2/c1-24(15-5-3-2-4-6-15)18(26)13-29-21-23-17-11-12-28-19(17)20(27)25(21)16-9-7-14(22)8-10-16/h2-12H,13H2,1H3
• InChI Key: RVNHOGZPRALBBR-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Cl)SC=C3
• Molecular Formula: C21H16ClN3O2S2
• Molecular Weight: 442.0 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a thieno[3,2-d]pyrimidin-2-yl moiety, a chlorophenyl group, and a phenylacetamide group. The presence of chlorine in the molecule has been confirmed by isotopic peak analysis.

Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors

One significant application of compounds with similar structures to 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methyl-N-phenylacetamide is their potential as dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors. For example, derivatives of 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates have demonstrated potent inhibitory activities against human TS and DHFR, highlighting their potential in the development of anticancer agents (Gangjee, Qiu, Li, & Kisliuk, 2008). The classical analogue in this study was identified as the most potent dual inhibitor of human TS and DHFR known to date, suggesting that modifications on the thieno[2,3-d]pyrimidine scaffold could lead to highly effective cancer therapies.

Antitumor Activity

Compounds derived from the thieno[3,2-d]pyrimidine scaffold, such as 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methyl-N-phenylacetamide, have been synthesized and evaluated for their antitumor activities. In one study, a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives displayed potent anticancer activity comparable to doxorubicin against several human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017). This suggests the potential of these compounds as candidates for cancer therapy, given their marked growth inhibition in tumor cells.

Crystal Structure Analysis

The crystal structures of derivatives closely related to 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methyl-N-phenylacetamide have been determined, providing insights into their conformation and potential interactions with biological targets. For example, the crystal structures of N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide revealed a folded conformation, with the pyrimidine ring inclined to the benzene ring, which may influence the compound's biological activity (Subasri et al., 2017). Such structural analyses are crucial for understanding the molecular basis of the compound's function and for guiding the design of more effective derivatives.